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Introduction

DAPI (4',6-diamidino-2-phenylindole) is a popular blue fluorescent stain that binds strongly to
A-T rich regions in the minor groove of double-stranded DNA.[1] Its significant fluorescence
enhancement upon binding to DNA makes it a widely used nuclear counterstain in fluorescence
microscopy, immunocytochemistry, and flow cytometry.[1][2] This document provides detailed
protocols for the preparation of DAPI stock and working solutions from its powdered form,
ensuring reliable and reproducible results in various applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for DAPI (dihydrochloride), the
common commercially available salt.
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Parameter Value Source(s)
Molecular Weight 350.24 g/mol [3114]
Excitation Maximum (DNA-

~358-364 nm [2][5]
bound)
Emission Maximum (DNA-

~454-461 nm [11[2115]

bound)

Solubility (Water)

Moderately soluble (~5 mg/mL)

[6]7]

Solubility (DMSO)

Soluble (e.g., <3 mg/mL)

[8]

Solubility (DMF)

Soluble

[2]

Recommended Stock Solution

Concentration

1-5mg/mL

[6]19]

Recommended Working
Solution Concentration

(Immunofluorescence)

0.1 -5 pg/mL (typically 1
Hg/mL)

[5]i8]

Recommended Working
Solution Concentration (Flow

Cytometry)

0.4 - 1.6 pg/mL

[5]

Experimental Protocols

Safety Precautions: DAPI is a potential mutagen as it binds to DNA.[10] Always wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye

protection, when handling DAPI powder and solutions.[11][12] Handle the powder in a chemical

fume hood to avoid inhalation.[12] Dispose of DAPI-containing waste according to your

institution's guidelines.

Protocol 1: Preparation of DAPI Stock Solution (1

mg/mL)

This protocol describes the preparation of a 1 mg/mL DAPI stock solution, which can be stored

for long-term use.
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Materials:

DAPI dihydrochloride powder

High-purity, sterile deionized (DI) water or dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials for aliquoting

Vortex mixer

Sonicator (optional, may be needed for dissolving in water)[6][9]
Procedure:

o Weighing: Carefully weigh out the desired amount of DAPI powder in a chemical fume hood.
For example, to prepare 1 mL of a 1 mg/mL stock solution, weigh 1 mg of DAPI powder.

e Dissolving:

o Using Water: Add the DAPI powder to the appropriate volume of sterile DI water (e.g., 1
mL for 1 mg of DAPI). DAPI is sparingly soluble in aqueous buffers and may take time to
dissolve completely in water.[8][9] Vortex the solution thoroughly. If the powder does not
fully dissolve, sonication may be required.[6][9]

o Using DMSO: Alternatively, dissolve the DAPI powder in the appropriate volume of DMSO.
[8] DAPI is more readily soluble in DMSO.

» Aliquoting: Once the DAPI is completely dissolved, aliquot the stock solution into smaller,
single-use volumes (e.g., 20-50 uL) in light-protecting microcentrifuge tubes or amber vials.
This prevents repeated freeze-thaw cycles.[8]

o Storage: Store the aliquots at -20°C for long-term storage, where they are stable for at least
six months to a year.[13] For short-term storage, the stock solution can be kept at 2-8°C for
up to a month, protected from light.[8][13]

Protocol 2: Preparation of DAPI Working Solution for
Immunofluorescence (1 pg/mL)
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This protocol details the dilution of the stock solution to a typical working concentration for
nuclear counterstaining in immunofluorescence applications.

Materials:

e DAPI stock solution (1 mg/mL)

e Phosphate-buffered saline (PBS) or another suitable buffer
e Microcentrifuge tube

Procedure:

Thawing: Thaw a single aliquot of the DAPI stock solution at room temperature, protected
from light.

« Dilution: Dilute the stock solution in PBS to the desired final concentration. For a 1 pg/mL
working solution, a 1:1000 dilution of the 1 mg/mL stock solution is required.

o Example: Add 1 pL of the 1 mg/mL DAPI stock solution to 999 uL of PBS.
e Mixing: Gently vortex the working solution to ensure it is thoroughly mixed.

o Application: The DAPI working solution is now ready to be used for staining fixed and
permeabilized cells. A typical incubation time is 1-5 minutes at room temperature.[9]

o Storage: The DAPI working solution can be stored at 2-8°C for several weeks, protected
from light.[10]

Visualizations
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Caption: Workflow for preparing DAPI stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparing DAPI Stock and Working Solutions from
Powder: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234825/docs#preparing-dapi-stock-and-working-
solutions-from-powder-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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